1-(4-methoxyphenyl)-3-[(4-methylphenyl)amino]-2-buten-1-one

• IUPAC Name: (E)-1-(4-methoxyphenyl)-3-(4-methylanilino)but-2-en-1-one
• InChI: InChI=1S/C18H19NO2/c1-13-4-8-16(9-5-13)19-14(2)12-18(20)15-6-10-17(21-3)11-7-15/h4-12,19H,1-3H3/b14-12+
• InChI Key: BJVRXADGNQQPTF-WYMLVPIESA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=CC(=O)C2=CC=C(C=C2)OC)C
• Isomeric SMILES: CC1=CC=C(C=C1)N/C(=C/C(=O)C2=CC=C(C=C2)OC)/C
• Molecular Formula: C18H19NO2
• Molecular Weight: 281.3 g/mol

Description

1-(4-methoxyphenyl)-3-[(4-methylphenyl)amino]-2-buten-1-one is a chemical compound that belongs to the class of chalcones. Chalcones are a group of natural compounds that have a wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties. In recent years, there has been a growing interest in the synthesis and study of chalcones due to their potential therapeutic applications.

Mechanism of Action

The mechanism of action of 1-(4-methoxyphenyl)-3-[(4-methylphenyl)amino]-2-buten-1-one is not fully understood. However, it is believed to exert its anticancer effects by inhibiting the activity of several enzymes and signaling pathways that are involved in cell proliferation and survival. The compound has been shown to inhibit the activity of the PI3K/Akt pathway, which is a key signaling pathway involved in cancer cell survival. It has also been shown to inhibit the activity of the NF-κB pathway, which is involved in the regulation of inflammation and cell proliferation.
Biochemical and Physiological Effects:
1-(4-methoxyphenyl)-3-[(4-methylphenyl)amino]-2-buten-1-one has been shown to have several biochemical and physiological effects. It has been shown to have antioxidant properties by scavenging free radicals and reducing oxidative stress. It has also been shown to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and chemokines. In addition, the compound has been shown to have anticancer properties by inducing cell cycle arrest and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(4-methoxyphenyl)-3-[(4-methylphenyl)amino]-2-buten-1-one in lab experiments is its potential therapeutic applications. The compound has been shown to have anticancer, antioxidant, and anti-inflammatory properties, which make it a promising candidate for the development of new drugs. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which makes it difficult to dissolve in aqueous solutions.

Future Directions

There are several future directions for the study of 1-(4-methoxyphenyl)-3-[(4-methylphenyl)amino]-2-buten-1-one. One direction is to investigate the molecular mechanisms underlying its anticancer, antioxidant, and anti-inflammatory properties. Another direction is to study the pharmacokinetics and pharmacodynamics of the compound in animal models and humans. Furthermore, the development of new drug formulations and delivery systems that can enhance the solubility and bioavailability of the compound is also a promising direction for future research.

Synthesis Methods

The synthesis of 1-(4-methoxyphenyl)-3-[(4-methylphenyl)amino]-2-buten-1-one involves the reaction between 4-methoxyacetophenone and 4-methylacetophenone with ammonium acetate in the presence of ethanol. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified by recrystallization. The yield of the product is around 60%.

Scientific Research Applications

1-(4-methoxyphenyl)-3-[(4-methylphenyl)amino]-2-buten-1-one has been extensively studied for its potential therapeutic applications. It has been shown to have antioxidant, anti-inflammatory, and anticancer properties in various in vitro and in vivo studies. The compound has been tested against several cancer cell lines, including breast, lung, and colon cancer, and has been found to induce cell cycle arrest and apoptosis in these cells. It has also been shown to inhibit the growth and metastasis of cancer cells in animal models.